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Compound of Interest

Compound Name: Aspochalasin M

Cat. No.: B2481514 Get Quote

This guide provides crucial safety and logistical information for the proper disposal of

Aspochalasin M, a cytochalasan mycotoxin. The procedures outlined below are intended for

researchers, scientists, and drug development professionals to ensure the safe handling of this

compound and its associated waste streams, thereby minimizing risk to personnel and the

environment.

Disclaimer: The toxicological properties of Aspochalasin M have not been fully investigated.[1]

This guide is based on safety data for structurally related and well-studied cytochalasans. It is

imperative to consult the official Safety Data Sheet (SDS) for Aspochalasin M and adhere to

all local, regional, and national hazardous waste regulations, as well as your institution's

specific Environmental Health and Safety (EHS) protocols.[1]

Hazard Assessment and Quantitative Data
Aspochalasin M belongs to the cytochalasan family of mycotoxins. Related compounds are

known to be highly toxic and may pose significant health risks, including potential damage to

fertility or an unborn child.[2][3] Disposal procedures must reflect this high level of hazard.

To illustrate the acute toxicity of this chemical class, the following data is provided for a related

compound, Cytochalasin D.
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Toxicity Data for Cytochalasin D (CAS

22144-77-0)

Exposure Route LD50 / LC50 Value

Oral LD50 36 mg/kg (mouse)

Intraperitoneal LD50 900 µg/kg (rat)

Subcutaneous LD50 1,850 µg/kg (mouse)

Intraperitoneal LD50 2 mg/kg (mouse)

Source: Cayman Chemical Safety Data Sheet.

[3]

Procedural Protocol for Disposal of Aspochalasin M
The primary and mandatory route for the disposal of Aspochalasin M and any contaminated

materials is through an approved hazardous waste disposal program.[1][4] Under no

circumstances should Aspochalasin M or its waste be disposed of down the drain or in regular

trash.[1][5]

Methodology for Waste Segregation and Collection:

Personal Protective Equipment (PPE): Before handling Aspochalasin M or its waste, don

appropriate PPE, including a lab coat, chemical-resistant gloves (inspect before use), and

tight-sealing safety goggles.[2][4] All handling of solid Aspochalasin M should be conducted

in a chemical fume hood to avoid inhalation of dust.[1]

Waste Container Preparation:

Select a leak-proof, sealable container made of a material compatible with Aspochalasin
M and any solvents used.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name, "Aspochalasin M," along with appropriate hazard symbols (e.g., skull and

crossbones, health hazard).[6]
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Collection of Waste Streams:

Solid Waste: Collect unused or waste Aspochalasin M powder, along with any grossly

contaminated items (e.g., weigh boats, spatulas), directly into the designated hazardous

waste container.[1]

Liquid Waste: Collect all solutions containing Aspochalasin M in a designated liquid

hazardous waste container. Do not fill the container beyond 90% capacity to allow for

vapor expansion.[6]

Contaminated Labware: All disposable labware that has come into contact with

Aspochalasin M (e.g., pipette tips, centrifuge tubes, gloves) must be collected as solid

hazardous waste.[7]

Empty Containers: The original Aspochalasin M container, even when "empty," must be

disposed of as hazardous waste. For highly toxic substances, it is required that the

container be triple-rinsed. The first three rinses must be collected and disposed of as liquid

hazardous waste.[5]

Storage Pending Disposal:

Securely seal the hazardous waste container.[1]

Store the container in a designated, secure Satellite Accumulation Area (SAA).[6]

Ensure the waste is segregated from incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[1][6]

Arranging for Final Disposal:

Contact your institution's EHS department or follow its established procedures to schedule

a pickup for the hazardous waste.[6]

Do not mix Aspochalasin M waste with other chemical waste streams without explicit

approval from EHS personnel.[6][8]

Logical Workflow for Disposal
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The following diagram outlines the decision-making and procedural flow for the safe disposal of

Aspochalasin M waste.

Start: Generate
Aspochalasin M Waste

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Identify Waste Type

Solid Waste
(Powder, Contaminated Items)

Solid

Liquid Waste
(Solutions, Rinsate)

Liquid

Empty Container

Container

Step 3a: Collect in Labeled
Solid Hazardous Waste Container

Step 3b: Collect in Labeled
Liquid Hazardous Waste Container

(<90% Full)

Step 3c: Triple Rinse Container

Step 4: Securely Seal and Store
in Designated Satellite Accumulation Area

Collect Rinsate

Step 5: Arrange for Pickup
by EHS / Hazardous Waste Contractor

End: Proper Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Aspochalasin M waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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